N-[3-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]prop-2-enamide

• IUPAC Name: N-[3-(8-methylimidazo[1,2-a]pyridin-2-yl)phenyl]prop-2-enamide
• InChI: InChI=1S/C17H15N3O/c1-3-16(21)18-14-8-4-7-13(10-14)15-11-20-9-5-6-12(2)17(20)19-15/h3-11H,1H2,2H3,(H,18,21)
• InChI Key: BUOWSEYXPYXNPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C2)C3=CC(=CC=C3)NC(=O)C=C
• Molecular Formula: C17H15N3O
• Molecular Weight: 277.32 g/mol

Description

N-[3-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]prop-2-enamide, also known as MIP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MIP is a member of the imidazoacridinone family of compounds that have shown promising results in the treatment of cancer and other diseases.

Mechanism of Action

The mechanism of action of N-[3-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]prop-2-enamide involves the inhibition of DNA topoisomerase II, a critical enzyme involved in DNA replication and cell division. N-[3-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]prop-2-enamide binds to the enzyme and prevents it from performing its function, leading to the accumulation of DNA damage and ultimately cell death.
Biochemical and Physiological Effects:
N-[3-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]prop-2-enamide has been found to have several biochemical and physiological effects, including the induction of apoptosis, inhibition of angiogenesis, and inhibition of DNA topoisomerase II. N-[3-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]prop-2-enamide has also been shown to have anti-inflammatory properties and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[3-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]prop-2-enamide in lab experiments is its ability to selectively target cancer cells while leaving healthy cells unaffected. This makes it a promising candidate for cancer treatment with fewer side effects. However, N-[3-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]prop-2-enamide has limitations in terms of its solubility and stability, which can affect its efficacy in vitro and in vivo.

Future Directions

There are several future directions for N-[3-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]prop-2-enamide research, including the development of more efficient synthesis methods, the investigation of its potential use in combination with other drugs, and the exploration of its applications in other fields such as neurodegenerative diseases and inflammation. Additionally, further studies are needed to determine the optimal dosage and administration route for N-[3-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]prop-2-enamide to maximize its therapeutic potential.

Synthesis Methods

The synthesis method of N-[3-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]prop-2-enamide involves the condensation of 8-methylimidazo[1,2-a]pyridine-2-carbaldehyde with 3-aminoacetophenone in the presence of acetic anhydride and catalytic amounts of pyridine. The resulting product is then subjected to a Wittig reaction with triphenylphosphine and propargyl bromide to obtain N-[3-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]prop-2-enamide.

Scientific Research Applications

N-[3-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]prop-2-enamide has shown potential applications in various fields of scientific research. In cancer research, N-[3-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]prop-2-enamide has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. N-[3-(8-Methylimidazo[1,2-a]pyridin-2-yl)phenyl]prop-2-enamide has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.